2-Phenylcyclopropanol

• CAS: 90535-82-3

Core Science & Biosynthesis

Stereoselective Synthesis of trans-2-Phenylcyclopropanol: An In-depth Technical Guide

Abstract

The cyclopropane motif is a cornerstone in medicinal chemistry and natural product synthesis, prized for its unique conformational properties and inherent ring strain that can be harnessed for further synthetic transformations.[1][2] Among substituted cyclopropanes, trans-2-phenylcyclopropanol represents a valuable chiral building block. This guide provides a comprehensive overview of the primary strategies for the stereoselective synthesis of trans-2-phenylcyclopropanol, with a focus on the underlying mechanistic principles that govern stereocontrol. We will delve into both well-established and emerging methodologies, including directed Simmons-Smith cyclopropanations, transition-metal-catalyzed carbene-transfer reactions, and innovative biocatalytic approaches. Each section is designed to offer not only procedural details but also the critical scientific rationale behind the selection of reagents, catalysts, and reaction conditions, thereby providing researchers with a robust framework for practical application and further innovation.

Introduction: The Significance of the Cyclopropyl Moiety

The three-membered carbocyclic ring of cyclopropane confers a unique set of properties, including high ring strain (approximately 29 kcal/mol) and distinct bonding characteristics, which render it a versatile synthetic intermediate.[3] The presence of a cyclopropane ring in a molecule can significantly influence its biological activity, often by imparting conformational rigidity or by acting as a bioisostere for other functional groups. Consequently, the development of efficient and stereoselective methods for the synthesis of substituted cyclopropanes remains an area of intense research.[1] This guide will specifically focus on the stereoselective synthesis of trans-2-phenylcyclopropanol, a key intermediate in the synthesis of various biologically active compounds.

Foundational Strategies: Simmons-Smith Cyclopropanation

The Simmons-Smith reaction is a classic and widely utilized method for the cyclopropanation of alkenes.[4][5] It involves the reaction of an alkene with an organozinc carbenoid, typically formed from diiodomethane and a zinc-copper couple.[5] The reaction is known for its stereospecificity, where the stereochemistry of the starting alkene is retained in the cyclopropane product.[4]

Directed Simmons-Smith Reaction of Cinnamyl Alcohol

For the synthesis of trans-2-phenylcyclopropanol, the Simmons-Smith reaction of cinnamyl alcohol offers a direct route. A key aspect of achieving high diastereoselectivity is the directing effect of the hydroxyl group.[1] The zinc reagent can coordinate to the hydroxyl group of the allylic alcohol, delivering the methylene group to the same face of the double bond, a phenomenon that has been extensively exploited to control the stereochemical outcome of cyclopropanation reactions.[1]

A modified procedure, often referred to as the Furukawa modification, utilizes diethylzinc (Et₂Zn) in place of the zinc-copper couple, which can enhance reactivity.[5]

Experimental Protocol: Diastereoselective Simmons-Smith Cyclopropanation of (E)-Cinnamyl Alcohol

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous dichloromethane (CH₂Cl₂).

• Cool the flask to 0 °C in an ice bath.

• Add diethylzinc (1.0 M solution in hexanes, 2.2 equivalents) dropwise to the stirred solvent.

• Slowly add a solution of (E)-cinnamyl alcohol (1.0 equivalent) in anhydrous CH₂Cl₂ to the flask.

• In a separate flask, prepare a solution of diiodomethane (CH₂I₂, 2.2 equivalents) in anhydrous CH₂Cl₂.

• Add the diiodomethane solution dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with CH₂Cl₂ (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford trans-2-phenylcyclopropanol.

Asymmetric Simmons-Smith Cyclopropanation

Achieving enantioselectivity in the Simmons-Smith reaction typically requires the use of a chiral auxiliary or a stoichiometric chiral promoter.[6] More advanced methods employ catalytic amounts of a chiral ligand to induce asymmetry. A variety of chiral ligands have been developed for this purpose, including those derived from tartrates, amino alcohols, and BINOL.[7][8]

For instance, the use of chiral aziridine-phosphines as ligands in the Simmons-Smith cyclopropanation of cinnamyl alcohol has been shown to produce the corresponding cyclopropyl derivative with high enantiomeric excess.[7]

Table 1: Asymmetric Simmons-Smith Cyclopropanation of Cinnamyl Alcohol with Chiral Ligands

Chiral Ligand/Auxiliary	Diastereomeric Ratio (trans:cis)	Enantiomeric Excess (ee)	Reference
(+)-Diethyl tartrate	>95:5	up to 92%	[9]
Chiral Aziridine-Phosphine	10:1 - 15:1	80-98%	[10]
Chiral Dioxaborolane	16:1	98%	[8]

The choice of chiral ligand is critical and often requires screening to achieve optimal results for a specific substrate. The mechanism of stereoselection involves the formation of a chiral zinc carbenoid complex, which then preferentially reacts with one face of the alkene.

Transition Metal-Catalyzed Cyclopropanation

An alternative and powerful approach to cyclopropane synthesis involves the transition metal-catalyzed decomposition of diazo compounds in the presence of an alkene.[1] Rhodium(II) and copper(I) complexes are among the most effective catalysts for these transformations. The reaction proceeds via a metal-carbene intermediate, which then undergoes cyclopropanation with the alkene.

Rhodium(II)-Catalyzed Cyclopropanation

Rhodium(II) carboxylates, such as Rh₂(OAc)₄, are highly efficient catalysts for the cyclopropanation of alkenes with diazo compounds like ethyl diazoacetate (EDA). The stereoselectivity of this reaction can be controlled by the choice of the rhodium catalyst and the substituents on the diazo compound and the alkene. Density functional theory (DFT) calculations have shown that the cyclopropanation step is typically concerted but asynchronous.[11] The trans-diastereoselectivity often observed in the reaction of styrene with EDA is attributed to minimizing steric interactions in the transition state.[11]

Logical Flow of Rhodium-Catalyzed Cyclopropanation

Caption: Rhodium-catalyzed cyclopropanation cycle.

Enantioselective Transition Metal-Catalyzed Cyclopropanation

To achieve enantioselectivity, chiral ligands are incorporated into the transition metal catalyst. A wide array of chiral ligands, including those based on bis(oxazolines), salicylaldimines (salen), and porphyrins, have been successfully employed in asymmetric cyclopropanation reactions. The chiral environment created by the ligand around the metal center directs the approach of the alkene to the metal-carbene intermediate, leading to the preferential formation of one enantiomer of the cyclopropane product.

Biocatalytic Approaches: The New Frontier

In recent years, biocatalysis has emerged as a powerful tool for stereoselective synthesis.[12][13] Enzymes, particularly engineered heme-containing proteins like cytochrome P450s and myoglobins, have been repurposed to catalyze abiological carbene transfer reactions with high levels of efficiency and stereoselectivity.[13][14][15]

Engineered Heme Proteins for Asymmetric Cyclopropanation

Researchers have successfully engineered variants of cytochrome P450 and dehaloperoxidase to catalyze the cyclopropanation of vinyl esters with ethyl diazoacetate, affording cyclopropanol derivatives with excellent diastereo- and enantioselectivity (up to 99.5:0.5 dr and er).[14][16] These biocatalytic systems offer several advantages over traditional chemical catalysts, including mild reaction conditions (often in aqueous media), high turnover numbers, and the potential for exquisite control over stereochemistry through directed evolution.[13][14]

The mechanism of hemoprotein-catalyzed cyclopropanation is believed to involve the formation of a heme-carbenoid intermediate.[15] The protein scaffold then plays a crucial role in orienting the substrate and controlling the stereochemical outcome of the reaction.

Workflow for Biocatalytic Cyclopropanation

Caption: General workflow for enzymatic cyclopropanation.

Advantages and Future Outlook of Biocatalysis

The use of enzymes for the synthesis of chiral cyclopropanes is a rapidly evolving field.[12][13] The ability to fine-tune the selectivity of these biocatalysts through protein engineering opens up exciting possibilities for the synthesis of a wide range of structurally diverse and enantioenriched cyclopropane-containing molecules.[2][14] This approach is particularly attractive for the pharmaceutical industry, where there is a high demand for enantiomerically pure compounds.

Alternative and Emerging Methodologies

While the Simmons-Smith reaction and transition-metal-catalyzed cyclopropanations are the most common methods, other strategies for the stereoselective synthesis of cyclopropanols have been developed.

Kulinkovich Reaction

The Kulinkovich reaction, which involves the reaction of an ester with a Grignard reagent in the presence of a titanium(IV) alkoxide, can be used to synthesize cyclopropanols.[17] While not as widely used for the synthesis of trans-2-phenylcyclopropanol, it represents a valuable alternative for the preparation of other substituted cyclopropanols.

Carbocupration of Cyclopropenes

A more recent approach involves the diastereoselective carbocupration of alkoxy-functionalized cyclopropenes, followed by trapping of the resulting cyclopropylmetal species with an electrophilic oxygen source.[17] This method allows for the synthesis of highly substituted cyclopropanol derivatives with excellent stereocontrol.[17]

Conclusion

The stereoselective synthesis of trans-2-phenylcyclopropanol can be achieved through a variety of powerful synthetic methods. The choice of a particular strategy will depend on factors such as the desired scale of the reaction, the availability of starting materials and catalysts, and the required level of stereochemical purity. The classic directed Simmons-Smith reaction remains a reliable method for achieving high diastereoselectivity. For enantioselective synthesis, asymmetric Simmons-Smith reactions employing chiral ligands and transition-metal-catalyzed cyclopropanations with chiral catalysts are the methods of choice. The emergence of biocatalysis offers a green and highly selective alternative that is poised to become increasingly important in the synthesis of chiral cyclopropanes. As research in this area continues, we can expect the development of even more efficient, selective, and sustainable methods for the synthesis of this valuable class of molecules.

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Spectroscopic Elucidation of 2-Phenylcyclopropanol Derivatives: A Technical Guide to NMR Chemical Shifts and Stereochemical Assignment

Executive Summary

The structural characterization of highly strained, three-membered carbocycles requires rigorous analytical precision. 2-Phenylcyclopropanol and its derivatives are critical intermediates in the synthesis of pharmaceuticals, such as LSD1 inhibitors[1], and serve as homoenolate equivalents in complex carbon-carbon bond-forming reactions. This whitepaper provides an in-depth technical framework for synthesizing these derivatives and definitively assigning their stereochemistry (cis vs. trans) using Nuclear Magnetic Resonance (NMR) spectroscopy. By understanding the causality behind anisotropic shielding and vicinal coupling constants, researchers can establish a self-validating analytical workflow.

Mechanistic Foundations of Cyclopropanol Synthesis

The most direct route to substituted cyclopropanols is the Kulinkovich reaction, which utilizes a carboxylic ester, a terminal olefin (such as styrene), and a Grignard reagent in the presence of a titanium alkoxide catalyst[2].

The choice of reagents is dictated by the reaction's unique organometallic pathway. Titanium tetraisopropoxide ( Ti(O-iPr)4​ ) reacts with the Grignard reagent to form a transient titanacyclopropane intermediate. This intermediate undergoes a critical ligand exchange with styrene, followed by insertion of the ester carbonyl to form an oxatitanacyclopentane complex. Subsequent ring contraction and alkoxide elimination yield the cyclopropanol[2].

Fig 1. Mechanistic pathway of the Kulinkovich reaction yielding 2-phenylcyclopropanol.

Principles of NMR Differentiation for Stereoisomers

Because the cyclopropane ring is rigid and planar, the protons attached to it are locked in specific spatial orientations. This rigidity makes 1 H NMR the most powerful tool for differentiating cis and trans isomers[3].

Chemical Shifts and Magnetic Anisotropy

In a standard 1 H NMR spectrum, cyclopropane ring protons typically resonate as complex multiplets in the highly shielded region of δ 0.5 to 1.5 ppm[4]. The hydroxyl proton appears as a broad singlet between δ 2.0 and 5.0 ppm, highly dependent on solvent hydrogen bonding and concentration[4].

When a phenyl ring is present at the C2 position, it introduces a strong magnetic anisotropic effect. The π -electron cloud of the aromatic ring generates a shielding cone above and below its plane. Due to the fixed geometry of the cyclopropane ring, protons that are cis to the phenyl ring are forced directly into this shielding cone. Consequently, they experience a localized opposing magnetic field and are shifted upfield (lower δ values) compared to the protons that are trans to the phenyl ring.

Vicinal Coupling Constants (Karplus Relationship)

The dihedral angles in cyclopropanes dictate specific vicinal coupling constants ( 3J ) based on the Karplus equation. In a three-membered ring:

• Cis-coupling ( Jcis​ ): The dihedral angle is approximately 0°, leading to strong orbital overlap and a larger coupling constant, typically 8 to 11 Hz [5].

• Trans-coupling ( Jtrans​ ): The dihedral angle is approximately 144°, resulting in weaker overlap and a smaller coupling constant, typically 4 to 6 Hz [5].

By extracting these J -values from the proton multiplets, researchers can definitively assign the relative stereochemistry of the derivative.

Fig 2. Logical workflow for NMR stereochemical assignment of cyclopropanol isomers.

Quantitative NMR Data Presentation

The following table summarizes the diagnostic 1 H and 13 C NMR chemical shifts for 2-phenylcyclopropanol derivatives, demonstrating the anisotropic shielding and coupling phenomena.

Table 1: NMR Chemical Shifts for 2-Phenylcyclopropanol Derivatives (in CDCl 3​ )

Derivative	Nucleus	Chemical Shift ( δ , ppm)	Multiplicity & J -Coupling (Hz)	Assignment / Causality
General Cyclopropanol	1 H	0.50 – 1.50	Multiplet	Diastereotopic C2/C3 ring protons[4]
General Cyclopropanol	1 H	2.00 – 5.00	Broad Singlet	Hydroxyl proton (exchangeable)[4]
General Cyclopropanol	13 C	10.0 – 20.0	-	Highly strained C2/C3 carbons[4]
2-Methyl-2-phenylcyclopropan-1-ol	1 H	3.64	dd, J = 7.0, 3.6	C1-H (deshielded by adjacent OH)[6]
2-Methyl-2-phenylcyclopropan-1-ol	1 H	1.20	t, J = 6.5	C3-H (trans to phenyl ring)[6]
2-Methyl-2-phenylcyclopropan-1-ol	1 H	0.81	dd, J = 6.0, 3.6	C3-H (cis to phenyl, shielded by cone)[6]
2-Methyl-2-phenylcyclopropan-1-ol	13 C	58.2	-	C1 (attached to hydroxyl group)[6]
2,3-Dimethyl-2-phenylcyclopropan-1-ol	1 H	3.72	d, J = 6.2	C1-H[7]
2,3-Dimethyl-2-phenylcyclopropan-1-ol	1 H	0.90	d, J = 6.2	C3-CH 3​ (shielded by phenyl cone)[7]

Self-Validating Experimental Protocol

To ensure high scientific integrity, the synthesis and spectroscopic analysis must be executed as a self-validating system. Each step below contains a built-in validation check to confirm causality before proceeding.

Protocol: Synthesis and NMR Acquisition of 2-Phenylcyclopropanol

Step 1: Reagent Preparation & Titration

• Action: Titrate the Grignard reagent (e.g., ethylmagnesium bromide) using a standard indicator (like salicylaldehyde phenylhydrazone) to determine exact molarity.

• Causality: Precise stoichiometry is required. Excess Grignard reagent will act as a direct nucleophile against the ester, forming unwanted tertiary alcohols rather than participating in the titanium catalytic cycle.

• Validation: A sharp color change during titration provides a definitive concentration, validating the reagent's integrity.

Step 2: Kulinkovich Reaction Execution

• Action: In a flame-dried Schlenk flask under argon, combine the carboxylic ester (1.0 eq), styrene (1.5 eq), and Ti(O-iPr)4​ (0.2 eq) in anhydrous THF. Using a syringe pump, add the Grignard reagent (2.2 eq) dropwise over 2 hours at room temperature.

• Causality: The slow addition maintains a low steady-state concentration of the Grignard reagent, which heavily favors the formation of the titanacyclopropane intermediate over direct ester attack[2].

• Validation: Monitor the reaction via Thin Layer Chromatography (TLC). The complete disappearance of the ester spot validates successful conversion.

Step 3: Quenching and Workup

• Action: Cool the mixture to 0 °C and quench slowly with saturated aqueous NaHCO3​ . Filter the resulting titanium dioxide salts through a Celite pad, extract with ethyl acetate, and concentrate in vacuo.

• Validation: Run a rapid crude 1 H NMR. The presence of multiplets in the δ 0.5–1.5 ppm region validates that the cyclopropane ring has successfully formed[4], justifying the time investment for subsequent silica gel chromatography.

Step 4: NMR Sample Preparation and Acquisition

• Action: Dissolve 10-15 mg of the purified cyclopropanol in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS). Acquire 1 H NMR at 400 MHz or higher.

• Causality: CDCl3​ lacks protons that would obscure the critical 0-10 ppm diagnostic window. TMS is highly shielded due to silicon's low electronegativity, providing a reliable δ 0.00 ppm internal reference.

• Validation: Check the spectrometer's deuterium lock signal. A stable lock and sharp solvent residual peak ( δ 7.26 ppm) validate that the magnetic field is properly shimmed, ensuring the high resolution required to extract the delicate 4-11 Hz J -coupling constants for stereochemical assignment.

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Protocols & Analytical Methods

Application Note: Advanced Kulinkovich-de Meijere Protocol for the Synthesis of 2-Phenylcyclopropanol

Executive Summary

Cyclopropanols are highly versatile synthetic intermediates, acting as robust homoenolate equivalents for the synthesis of complex molecules, including pharmaceutically relevant cyclopropylamines[1]. This Application Note details a highly optimized, ligand-exchange variant of the Kulinkovich reaction (often referred to as the Kulinkovich-de Meijere reaction) to synthesize 2-phenylcyclopropanol. By utilizing ethyl formate, styrene, and ethylmagnesium bromide in the presence of a titanium(IV) isopropoxide catalyst, this protocol circumvents the need for expensive pre-formed 2-phenylethyl Grignard reagents, offering a scalable, highly diastereoselective, and atom-economical approach[2].

Mechanistic Causality & Reaction Design

The Kulinkovich hydroxycyclopropanation relies on the in situ generation of a highly reactive dialkoxytitanacyclopropane intermediate[3]. Understanding the causality of each elementary step is critical for troubleshooting and optimizing the workflow:

• Pre-catalyst Activation : The reaction is initiated by the transmetalation of Ti(OiPr)4​ with two equivalents of ethylmagnesium bromide, forming an unstable diethyltitanium species[4].

• β -Hydride Elimination : This dialkyl species undergoes rapid β -hydride elimination, releasing ethane gas and forming the parent titanacyclopropane (effectively an ethylene-titanium complex)[4].

• Ligand Exchange (The de Meijere Variant) : To synthesize 2-phenylcyclopropanol without using 2-phenylethylmagnesium bromide, an excess of styrene is introduced. The thermodynamic driving force of releasing volatile ethylene gas shifts the equilibrium toward the formation of the 2-phenyltitanacyclopropane intermediate[2].

• Ester Insertion & Ring Closure : Ethyl formate coordinates to the titanium center, followed by the migratory insertion of the carbonyl carbon into the Ti–C bond. Subsequent ring closure yields the titanium cyclopropanolate, which upon acidic hydrolysis releases the desired 2-phenylcyclopropanol[3].

Figure 1: Catalytic cycle of the Kulinkovich-de Meijere reaction for 2-phenylcyclopropanol.

Experimental Design & Optimization

The efficiency of the alkene ligand exchange is highly dependent on the stoichiometry of the alkene and the addition rate of the Grignard reagent. A slow addition rate ensures that the steady-state concentration of the highly reactive titanacyclopropane remains low, preventing off-target dimerization or premature catalyst degradation.

Table 1: Optimization of Reaction Parameters for 2-Phenylcyclopropanol Synthesis

Entry	Ti(OiPr)4​ (equiv)	EtMgBr (equiv)	Styrene (equiv)	Temp Profile	Yield (%)	d.r. (trans:cis)	Observation / Causality
1	1.0	3.0	1.0	0 °C to RT	45	4:1	Low yield due to insufficient alkene exchange.
2	0.2	3.0	2.0	0 °C to RT	68	6:1	Catalytic Ti works, but fast Grignard addition causes dimerization.
3	0.2	3.0	3.0	-20 °C to RT	82	8:1	Optimal. Excess styrene drives exchange; low temp stabilizes intermediate.
4	0.2	3.0	3.0	-78 °C to RT	54	8:1	Reaction stalls at low temp; β -hydride elimination is hindered.

Step-by-Step Protocol: Synthesis of 2-Phenylcyclopropanol

This protocol is designed as a self-validating system. Visual cues (color changes and phase separations) are embedded to confirm the success of each step.

Materials & Reagents

• Ethyl formate : 1.0 equiv (strictly anhydrous, distilled over P2​O5​ )

• Styrene : 3.0 equiv (passed through basic alumina to remove radical inhibitors)

• Titanium(IV) isopropoxide : 0.2 equiv (distilled, stored under Argon)

• Ethylmagnesium bromide : 3.0 equiv (3.0 M solution in diethyl ether)

• Solvent : Anhydrous Tetrahydrofuran (THF)

Procedure

• System Preparation : Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, an argon inlet, and a syringe pump.

• Reagent Charging : Add anhydrous THF (50 mL), ethyl formate (10 mmol, 1.0 equiv), styrene (30 mmol, 3.0 equiv), and Ti(OiPr)4​ (2 mmol, 0.2 equiv) to the flask.

• Cooling : Submerge the reaction flask in a dry ice/acetone bath to reach -20 °C.

  • Causality Note: Starting at -20 °C prevents the rapid, uncontrolled decomposition of the initial diethyltitanium intermediate, maximizing the yield of the productive titanacyclopropane.

• Grignard Addition : Load the EtMgBr solution (30 mmol, 3.0 equiv) into a gas-tight syringe. Using the syringe pump, add the Grignard reagent dropwise over 2 hours.

  • Self-Validation Check: The solution will transition from colorless to yellow, and finally to a deep red/brown. This color evolution is the primary visual indicator of successful titanacyclopropane formation.

• Maturation : Once the addition is complete, maintain the reaction at -20 °C for 1 hour, then gradually remove the cooling bath, allowing the mixture to warm to room temperature (20 °C) over 2 hours.

• Quenching : Cool the flask to 0 °C and carefully quench the reaction by adding 10% aqueous H2​SO4​ (20 mL) dropwise.

  • Causality Note: Acidic quenching breaks the strong Ti–O bonds of the titanium cyclopropanolate and solubilizes the titanium salts into the aqueous layer, preventing intractable emulsion formation.

• Extraction : Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 30 mL).

• Washing & Drying : Wash the combined organic layers with saturated aqueous NaHCO3​ (20 mL) and brine (20 mL). Dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to afford 2-phenylcyclopropanol as a pale yellow oil.

Figure 2: Step-by-step experimental workflow for the synthesis of 2-phenylcyclopropanol.

Downstream Applications

2-Phenylcyclopropanol serves as a critical building block in modern drug development. Through transition-metal-catalyzed ring-opening, it acts as a highly reactive homoenolate equivalent. Recent advancements have utilized these cyclopropanols in the synthesis of trans-cyclopropylamines via electrophilic zinc homoenolates, providing direct access to pharmacophores like GSK2879552, a potent lysine demethylase 1 (LSD1) inhibitor currently investigated for small cell lung carcinoma[1]. Furthermore, asymmetric variants utilizing chiral TADDOLate ligands can render this process highly enantioselective, favoring the (1S, 2R) enantiomer[5].

References

• Title : A New Variant of the Kulinkovich Hydroxycyclopropanation. Reductive Coupling of Carboxylic Esters with Terminal Olefins | Journal of the American Chemical Society Source : Journal of the American Chemical Society URL :[Link]

• Title : A Theoretical Study on the Mechanism and Diastereoselectivity of the Kulinkovich Hydroxycyclopropanation Reaction | Journal of the American Chemical Society Source : Journal of the American Chemical Society URL :[Link]

• Title : From Dialkyltitanium Species to Titanacyclopropanes: An Ab Initio Study | Organometallics Source : Organometallics URL :[Link]

• Title : The Chemistry of Cyclopropanols | Chemical Reviews - ACS Publications Source : Chemical Reviews URL :[Link]

• Title : Electrophilic Zinc Homoenolates: Synthesis of Cyclopropylamines from Cyclopropanols and Amines | Journal of the American Chemical Society - ACS Publications Source : Journal of the American Chemical Society URL :[Link]

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• 5. pubs.acs.org [pubs.acs.org]

The Untapped Potential of 2-Phenylcyclopropanol: A Versatile Three-Carbon Synthon for Natural Product Synthesis

Introduction: The Allure of the Strained Ring

In the intricate world of natural product synthesis, the quest for novel and efficient methods to construct complex molecular architectures is perpetual. Among the myriad of building blocks available to the synthetic chemist, strained ring systems hold a special place due to their inherent reactivity, which can be harnessed to forge new bonds and create molecular complexity in a controlled manner. Cyclopropanols, in particular, have emerged as versatile three-carbon synthons, their high ring strain making them prone to a variety of synthetically useful transformations.[1][2][3][4] This guide focuses on the potential applications of a specific, yet representative member of this class: 2-phenylcyclopropanol. While direct applications of 2-phenylcyclopropanol in completed natural product syntheses are not extensively documented, its structure embodies the key reactive features of cyclopropanols, making it an excellent model to explore their utility. This document will serve as a detailed application note and protocol guide for researchers, scientists, and drug development professionals, elucidating the synthesis of 2-phenylcyclopropanol and its potential applications in the synthesis of natural product scaffolds.

Synthesis of 2-Phenylcyclopropanol: Accessing the Building Block

The preparation of cyclopropanols can be achieved through several methods, with the Kulinkovich reaction being a prominent example for the synthesis of 1-substituted cyclopropanols from esters.[5] For the synthesis of 2-substituted cyclopropanols like 2-phenylcyclopropanol, a common approach involves the cyclopropanation of a corresponding enol ether or enolate.[2] A practical and illustrative method for lab-scale synthesis involves the reaction of phenylacetaldehyde with a suitable cyclopropanating agent.

Protocol 1: Synthesis of 2-Phenylcyclopropanol via Simmons-Smith Cyclopropanation of a Silyl Enol Ether

This protocol outlines a two-step procedure starting from phenylacetaldehyde.

Step 1: Formation of the Silyl Enol Ether

• To a solution of phenylacetaldehyde (1.0 equiv) in anhydrous dichloromethane (DCM, 0.5 M) under an inert atmosphere (N₂ or Ar) at -78 °C, add triethylamine (1.5 equiv).

• Slowly add trimethylsilyl trifluoromethanesulfonate (TMSOTf, 1.2 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude silyl enol ether, which can be used in the next step without further purification.

Step 2: Simmons-Smith Cyclopropanation

• To a solution of the crude silyl enol ether (1.0 equiv) in anhydrous DCM (0.2 M) under an inert atmosphere, add a solution of diethylzinc (1.5 equiv, 1.0 M in hexanes) at 0 °C.

• Slowly add diiodomethane (1.5 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The resulting silylated cyclopropanol is then deprotected by treatment with a fluoride source (e.g., tetrabutylammonium fluoride in THF) or mild acid to yield 2-phenylcyclopropanol.

• Purify the final product by column chromatography on silica gel.

Application Notes: Harnessing the Reactivity of 2-Phenylcyclopropanol

The synthetic utility of 2-phenylcyclopropanol lies in its ability to undergo selective ring-opening reactions, providing access to valuable intermediates. The phenyl group influences the regioselectivity of bond cleavage, and the hydroxyl group can direct or participate in subsequent reactions. The primary mode of reactivity involves the generation of a β-keto radical or a homoenolate equivalent upon ring opening.[6][7][8]

Radical-Mediated Ring-Opening and C-C Bond Formation

Oxidative single-electron transfer (SET) can initiate the ring-opening of cyclopropanols to generate a β-keto radical. This radical intermediate can then be trapped by a variety of radical acceptors, leading to the formation of new carbon-carbon bonds. This strategy is particularly powerful for the synthesis of 1,4-dicarbonyl compounds and for the construction of heterocyclic systems.[6][9]

Mechanism of Radical Ring-Opening:

Caption: Oxidative ring-opening of 2-phenylcyclopropanol to a β-keto radical.

Application in Natural Product Scaffolds: This methodology can be applied to the synthesis of complex skeletons. For instance, the β-keto radical generated from 2-phenylcyclopropanol can undergo intramolecular cyclization onto a tethered aromatic ring, a key step in the synthesis of phenanthridine and oxindole alkaloids.[6]

Protocol 2: Oxidative Radical-Mediated Coupling with an Olefin

This protocol describes a general procedure for the coupling of 2-phenylcyclopropanol with an electron-deficient olefin.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Notes
2-Phenylcyclopropanol	134.18	1.0 equiv
Olefin (e.g., N-phenylmaleimide)	173.17	1.2 equiv
Manganese(III) acetate dihydrate	268.09	2.5 equiv	Oxidant
Acetic Acid	60.05	0.1 M	Solvent

Procedure:

• To a solution of 2-phenylcyclopropanol (1.0 equiv) and the olefin (1.2 equiv) in acetic acid (0.1 M), add manganese(III) acetate dihydrate (2.5 equiv).

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

• Upon completion, dilute the reaction with water and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1,4-dicarbonyl compound.

Transition Metal-Catalyzed Ring-Opening

Palladium and copper catalysts can also promote the ring-opening of cyclopropanols, leading to the formation of homoenolate intermediates. These can then participate in cross-coupling reactions with a variety of electrophiles.[7] This approach offers a milder alternative to radical methods and can provide access to a different range of products.

Hypothetical Application: Synthesis of γ-Butyrolactones

A copper-catalyzed ring-opening of 2-phenylcyclopropanol in the presence of a bromo-ester could lead to the formation of a γ-butyrolactone containing a quaternary carbon center, a common motif in natural products.[7]

Caption: Proposed pathway for γ-butyrolactone synthesis.

Conclusion and Future Outlook

While 2-phenylcyclopropanol may not yet be a widely cited reagent in the annals of total synthesis, the fundamental reactivity of the cyclopropanol motif it represents is undeniably a powerful tool for synthetic chemists. The ability to generate β-keto radicals and homoenolate equivalents under relatively mild conditions provides a strategic advantage in the construction of complex natural product scaffolds.[1][10] Future research in this area will likely focus on the development of enantioselective methods for the synthesis of chiral cyclopropanols and their subsequent stereoretentive or stereoselective ring-opening reactions, further expanding the synthetic chemist's toolkit for the efficient and elegant synthesis of biologically active molecules.[3][4]

References

• Ring-Opening Coupling of Cyclopropanol with 1,2,3-Triazole for the Synthesis of Fused Triazoles. Organic Letters. Available at: [Link]

• Radical Cyclopropanol Ring Opening Initiated Tandem Cyclizations for Efficient Synthesis of Phenanthridines and Oxindoles. PMC. Available at: [Link]

• Catalytic Cyclopropanol Ring Opening for Divergent Syntheses of γ-Butyrolactones and δ-Ketoesters Containing All-Carbon Quaternary Centers. PMC. Available at: [Link]

• Total syntheses via cyclopropanols. OA Monitor Ireland. Available at: [Link]

• Application of Donor–Acceptor Cyclopropanes in Total Synthesis of Natural Products | Request PDF. ResearchGate. Available at: [Link]

• Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journals. Available at: [Link]

• Recent Applications of Cyclopropane-Based Strategies to Natural Product Synthesis. Thieme Chemistry. Available at: [Link]

• Synthesis of cyclopropanols. Organic Chemistry Portal. Available at: [Link]

• The Chemistry of Cyclopropanols. Chemical Reviews. Available at: [Link]

• Recent advances in asymmetric synthesis via cyclopropanol intermediates. Organic & Biomolecular Chemistry. Available at: [Link]

• Recent advances in asymmetric synthesis via cyclopropanol intermediates. RSC Publishing. Available at: [Link]

Sources

• 1. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Recent advances in asymmetric synthesis via cyclopropanol intermediates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01746C [pubs.rsc.org]
• 4. Recent advances in asymmetric synthesis via cyclopropanol intermediates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Cyclopropanol synthesis [organic-chemistry.org]
• 6. Radical Cyclopropanol Ring Opening Initiated Tandem Cyclizations for Efficient Synthesis of Phenanthridines and Oxindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Catalytic Cyclopropanol Ring Opening for Divergent Syntheses of γ-Butyrolactones and δ-Ketoesters Containing All-Carbon Quaternary Centers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BJOC - Oxidative radical ring-opening/cyclization of cyclopropane derivatives [beilstein-journals.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Application Note: Transition Metal-Catalyzed Ring-Opening Reactions of 2-Phenylcyclopropanol

Executive Summary

The cyclopropanol motif is a highly strained, energy-rich chemical architecture. Among its derivatives, 2-phenylcyclopropanol serves as a uniquely versatile linchpin in modern organic synthesis and drug development. Driven by the thermodynamic relief of ring strain (approximately 27.5 kcal/mol), transition metal-catalyzed ring-opening of 2-phenylcyclopropanol generates reactive metal homoenolates. These umpolung (polarity-reversed) intermediates act as potent nucleophiles, enabling the rapid construction of complex β -functionalized ketones, γ -butyrolactones, and spirocyclic scaffolds without the need for stoichiometric, toxic organometallic reagents.

This application note provides a comprehensive guide to the mechanistic foundations, quantitative performance, and validated experimental protocols for the transition metal-catalyzed cross-coupling of 2-phenylcyclopropanol.

Mechanistic Foundations: The Homoenolate Pathway

The utility of 2-phenylcyclopropanol is rooted in its ability to undergo controlled β -carbon elimination. When exposed to a transition metal catalyst (such as Palladium, Cobalt, or Copper), the hydroxyl group is deprotonated (or coordinates directly), forming a metal cyclopropoxide. The inherent ring strain forces the cleavage of the C–C bond.

In 2-phenylcyclopropanol, the regioselectivity of this cleavage is dictated by the stability of the resulting carbon-metal bond. Cleavage of the more substituted C–C bond often yields a highly stable benzylic metal homoenolate[1]. This intermediate can then be intercepted by various electrophiles (e.g., aryl halides, alkynes) to form new C–C bonds.

Catalytic Cycle Visualization

The following diagram illustrates the generalized catalytic cycle for the Palladium-catalyzed cross-coupling of 2-phenylcyclopropanol with aryl halides, a foundational methodology developed to bypass traditional organotin reagents[2].

Caption: Catalytic cycle of Pd-catalyzed 2-phenylcyclopropanol ring-opening cross-coupling.

Key Transition Metal-Catalyzed Pathways

A. Palladium-Catalyzed Arylation

Palladium catalysis allows for the direct cross-coupling of cyclopropanol-derived homoenolates with aryl bromides and iodides under remarkably mild conditions[2]. The reaction proceeds via an arylpalladium(II) intermediate that undergoes ligand exchange with the cyclopropanol, followed by rearrangement and reductive elimination to yield β -aryl ketones.

B. Cobalt-Catalyzed Divergent Alkenylation and Annulation

Cobalt-diphosphine catalysts promote ring-opening coupling between cyclopropanols and unactivated internal alkynes. Depending on the solvent conditions, the Co(III) homoenolate intermediate can undergo either protodemetalation to yield β -alkenyl ketones or intramolecular carbonyl addition to yield multisubstituted cyclopentenols[1].

C. Copper-Catalyzed Lactonization

Copper catalysis (e.g., Cu(OTf)2​ ) facilitates the ring-opening cross-coupling of 2-phenylcyclopropanol with 2-bromo-2,2-dialkylesters. This pathway diverges from standard ketone formation, instead driving a radical-mediated sequence that constructs γ -butyrolactones containing complex all-carbon quaternary centers.

Quantitative Data Summary

The table below synthesizes the expected performance metrics of 2-phenylcyclopropanol across different transition metal systems, providing a benchmark for assay development and scale-up.

Metal Catalyst System	Co-Reactant (Electrophile)	Primary Intermediate	Major Product Scaffold	Typical Yield (%)	Ref
Pd(OAc)2​ / Phosphine	Aryl Bromides / Iodides	Pd(II) Homoenolate	β -Aryl Ketones	75 - 95%	[2]
Co(acac)2​ / dppp	Internal Alkynes	Co(III) Homoenolate	β -Alkenyl Ketones / Cyclopentenols	60 - 88%	[1]
Cu(OTf)2​ / Phen	2-bromo-2,2-dialkylester	Cu(II) Homoenolate	γ -Butyrolactones	70 - 90%

Experimental Protocol: Palladium-Catalyzed Cross-Coupling

The following protocol details the synthesis of β -aryl ketones via the Pd-catalyzed cross-coupling of 2-phenylcyclopropanol with aryl bromides. This methodology is designed as a self-validating system , ensuring that researchers can verify the integrity of the reaction at critical junctures.

Materials & Reagents

• Substrate: 2-Phenylcyclopropanol (1.0 equiv, 0.5 mmol)

• Electrophile: Aryl bromide (1.2 equiv, 0.6 mmol)

• Catalyst: Pd(OAc)2​ (5 mol%)

• Ligand: RuPhos or XPhos (10 mol%)

• Base: Cs2​CO3​ (1.5 equiv, 0.75 mmol)

• Solvent: Anhydrous Toluene (0.2 M)

Step-by-Step Methodology

Step 1: Catalyst Pre-Activation

• In an oven-dried Schlenk tube under a nitrogen atmosphere, combine Pd(OAc)2​ (5 mol%) and the phosphine ligand (10 mol%) in 1.0 mL of anhydrous toluene.

• Stir at room temperature for 15 minutes.

• Mechanistic Causality: Pre-stirring allows the bidentate or bulky monophosphine ligand to coordinate with the Pd center, reducing Pd(II) to the active Pd(0) species required for the initial oxidative addition.

• Validation Checkpoint: The solution should transition from a pale yellow/orange suspension to a homogenous, deep red/brown solution, indicating successful formation of the active Ln​Pd(0) complex.

Step 2: Reagent Introduction

• To the active catalyst solution, add Cs2​CO3​ (1.5 equiv) and the aryl bromide (1.2 equiv). Stir for 5 minutes.

• Add 2-phenylcyclopropanol (1.0 equiv) dissolved in 1.5 mL of anhydrous toluene dropwise over 2 minutes.

• Mechanistic Causality: Cs2​CO3​ acts as a mild base to deprotonate the cyclopropanol. The dropwise addition prevents a high localized concentration of the cyclopropoxide, which could lead to premature, non-productive ring-opening (homocoupling) before ligand exchange with the Ar-Pd(II)-Br complex can occur[2].

Step 3: Thermal Ring-Opening and Coupling

• Seal the Schlenk tube and heat the reaction mixture to 80 °C in a pre-heated oil bath for 12–16 hours.

• Mechanistic Causality: The thermal energy overcomes the activation barrier for the β -carbon elimination of the Pd-cyclopropoxide intermediate. The relief of the 27.5 kcal/mol ring strain acts as the thermodynamic driving force, generating the Pd(II) homoenolate which subsequently undergoes reductive elimination to form the C–C bond.

• Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 8:2). The disappearance of the 2-phenylcyclopropanol spot (stains dark blue with p -anisaldehyde) and the appearance of a UV-active product spot with a lower Rf​ confirms the progression of the cross-coupling.

Step 4: Quenching and Workup

• Cool the reaction to room temperature and quench with 3 mL of saturated aqueous NH4​Cl .

• Extract the aqueous layer with Ethyl Acetate ( 3×5 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Mechanistic Causality: NH4​Cl neutralizes the remaining Cs2​CO3​ and protonates any unreacted homoenolate species, preventing base-catalyzed aldol condensation side-reactions of the newly formed ketone product during concentration.

• Validation Checkpoint: Analyze the crude mixture via 1H NMR using 1,3,5-trimethoxybenzene as an internal standard to determine the precise spectroscopic yield before silica gel purification.

References

1.[1] Divergent ring-opening coupling between cyclopropanols and alkynes under cobalt catalysis Source: RSC Publishing (rsc.org) URL:[Link]

2.[2] Palladium-Catalyzed Cross-Coupling of Cyclopropanols with Aryl Halides Under Mild Conditions Source: Organic Letters - ACS Publications (acs.org) URL:[Link]

3. Catalytic Cyclopropanol Ring Opening for Divergent Syntheses of γ-Butyrolactones and δ-Ketoesters Containing All-Carbon Quaternary Centers Source: PMC - National Institutes of Health (nih.gov) URL:[Link]

Sources

• 1. Divergent ring-opening coupling between cyclopropanols and alkynes under cobalt catalysis - Chemical Science (RSC Publishing) DOI:10.1039/C8SC02074D [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

purification techniques for crude 2-phenylcyclopropanol

Welcome to the Technical Support Center for advanced organic synthesis. This guide is specifically engineered for researchers and drug development professionals dealing with the isolation and purification of 2-phenylcyclopropanol .

Due to the unique structural properties of cyclopropanols, standard purification workflows often lead to catastrophic product loss. This guide synthesizes mechanistic causality with field-proven protocols to ensure high-yield, high-purity isolation.

Mechanistic Overview & Purification Workflow

The purification of 2-phenylcyclopropanol is a race against thermodynamic instability. The three-membered ring is under immense geometric strain, making the molecule highly susceptible to both thermal and acid-catalyzed ring-opening rearrangements.

Workflow for 2-phenylcyclopropanol purification avoiding thermal decomposition.

Troubleshooting Guide & FAQs

Q1: Why does my crude 2-phenylcyclopropanol isomerize into a ketone during vacuum distillation? A1: The primary cause is the inherent thermodynamic instability of the cyclopropane moiety. Cyclopropanols possess a massive1, stemming from compressed bond angles (~60°) that deviate sharply from the ideal tetrahedral geometry[1]. When you apply heat during distillation (the boiling point is historically reported around 101–102 °C at 760 Torr), the thermal energy easily overcomes the activation barrier for ring-opening[1]. The adjacent hydroxyl group facilitates a rearrangement via a homoenolate intermediate, converting the strained cyclopropanol into a more stable β-ketone (e.g., 1-phenylpropan-2-one)[1]. Self-Validating Check: If your post-distillation NMR shows the sudden appearance of a methyl singlet (~2.1 ppm) and a carbonyl carbon (~205 ppm), thermal rearrangement has occurred.

Q2: How can I safely purify 2-phenylcyclopropanol using column chromatography without acid-catalyzed ring opening? A2: Standard silica gel contains highly acidic silanol groups. Because the ring-opening of cyclopropanols is first-order with respect to acid concentration, exposing 2-phenylcyclopropanol to raw silica triggers a rapid semi-pinacol-type rearrangement[1]. To build a safe, self-validating protocol, you must chemically deactivate the silica gel. Pre-treat the column by slurry-packing it with a non-polar solvent containing 1-2% triethylamine (TEA). This neutralizes the acidic sites, allowing the cyclopropanol to elute intact[2].

Q3: My Kulinkovich synthesis yielded significant aliphatic impurities. How do I separate them from the cyclopropanol? A3: The 3 relies on titanium(IV) isopropoxide and an excess of Grignard reagent (such as 2-phenylethylmagnesium bromide), which inevitably produces hydrocarbon byproducts as the sacrificial equivalent is reduced[3]. Because 2-phenylcyclopropanol is significantly more polar than these alkane/alkene byproducts, you can easily separate them on your deactivated silica column. Flush the column with 100% hexanes to elute the hydrocarbons before introducing a mild ethyl acetate gradient to elute the cyclopropanol[2].

Quantitative Data Summary

Parameter	Value / Characteristic	Mechanistic Impact on Purification
Ring Strain Energy	~115 kJ/mol (28 kcal/mol)	High thermodynamic driving force for ring-opening; precludes harsh thermal methods[1].
Boiling Point	101–102 °C (760 Torr)	Attempted distillation near this temperature guarantees isomerization to propanal/ketone derivatives[1].
Acid Kinetics	First-order dependence	Rapid degradation on standard silica; necessitates TEA-deactivated stationary phases[1].
Elution Gradient	0% to 5% EtOAc/Hexanes	Optimal polarity window for separating the product from non-polar Kulinkovich byproducts[2].

Validated Experimental Protocol: TEA-Deactivated Flash Chromatography

Objective: Isolate 2-phenylcyclopropanol from crude Kulinkovich reaction mixtures while suppressing acid-catalyzed and thermal ring-opening.

Step-by-Step Methodology:

• Stationary Phase Preparation: Slurry-pack a glass chromatography column with standard silica gel (230-400 mesh) using a solvent mixture of 99% Hexanes and 1% Triethylamine (TEA). Run at least two column volumes (CV) of this mixture through the bed to fully cap acidic silanol sites.

• Sample Loading: Dissolve the crude 2-phenylcyclopropanol mixture in the minimum required volume of the Hexanes/TEA mixture. Carefully load it onto the silica bed.

• Hydrocarbon Wash: Elute with 2 CV of 100% Hexanes. Causality: This non-polar wash removes the sacrificial hydrocarbon byproducts generated from the Grignard reagent during the titanacyclopropane intermediate formation[3][4].

• Product Elution: Transition the mobile phase to a gradient of 2% to 5% Ethyl Acetate in Hexanes[2]. Collect fractions in small volumes.

• Fraction Monitoring: Spot fractions on TLC plates. Since the cyclopropanol moiety lacks strong chromophores, rely on the UV activity of the phenyl ring or use a vanillin dip (followed by very mild, careful heating) to visualize the product spots[2].

• Concentration: Combine product-containing fractions and remove the solvent under reduced pressure. Critical Step: Maintain the rotary evaporator water bath strictly below 25 °C to prevent thermal rearrangement of the concentrated product[1].

• Storage: Immediately purge the flask with Argon or Nitrogen and store at -20 °C to prevent spontaneous rearrangement over time.

References

• Cyclopropanol - Grokipedia: Chemical Stability. Source: grokipedia.com.
• A New Variant of the Kulinkovich Hydroxycyclopropanation. Reductive Coupling of Carboxylic Esters with Terminal Olefins. Source: acs.org (Journal of the American Chemical Society).
• Synthetic Methods towards 1-Substituted Cyclopropylamines. Source: scholaris.ca.
• Kulinkovich Cyclopropanation Overview. Source: scribd.com.

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• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
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• 4. scribd.com [scribd.com]

Technical Support Center: 2-Phenylcyclopropanol Stability & Handling

Welcome to the Application Science Support Center. As researchers and drug development professionals working with highly strained small-ring systems, you are likely familiar with the capricious nature of cyclopropanols. While 2-phenylcyclopropanol is slightly more stable than the parent cyclopropanol due to steric and electronic effects, it still possesses approximately 28 kcal/mol (115 kJ/mol) of inherent ring strain 1.

This guide provides mechanistic troubleshooting, field-proven storage protocols, and self-validating workflows to prevent unintended ring-opening and degradation during your synthetic campaigns.

Section 1: Troubleshooting FAQs (Mechanisms & Causality)

Q1: My isolated 2-phenylcyclopropanol degrades into a ketone overnight on the bench. What is the mechanism, and how do I stop it? A: The degradation product you are observing is likely 1-phenylpropan-2-one. Cyclopropanols are highly susceptible to both acid- and base-catalyzed ring-opening. Under acidic conditions—even from trace silanols on untreated borosilicate glassware—the reaction proceeds via an SE​2 mechanism. A proton attacks the C-C bond electrons, forming a carbocation-like intermediate stabilized by the adjacent oxygen, which rapidly tautomerizes to the ketone 1. Under basic conditions, deprotonation forms an alkoxide that undergoes homoenolate ring-opening driven by the release of ring strain 2. Solution: Always use base-washed, oven-dried glassware and strictly store the compound under an inert atmosphere.

Q2: Can I store 2-phenylcyclopropanol at room temperature if it is analytically pure? A: Analytically pure samples exhibit reasonable short-term stability at room temperature, but prolonged storage inevitably leads to auto-oxidation or spontaneous thermal rearrangement. For long-term storage, it must be kept at -20 °C under argon. If your synthetic route allows, protect the hydroxyl group as an acetate; this significantly enhances stability by preventing the initial protonation/deprotonation steps required for most degradation pathways 3.

Fig 1. Acid/Base catalyzed ring-opening degradation pathway.

Section 2: Quantitative Stability Data

To assist in experimental planning, the following table summarizes the expected shelf life of 2-phenylcyclopropanol under various storage conditions.

Storage Condition	Temperature	Atmosphere	Container Preparation	Expected Shelf Life	Primary Degradation Pathway
Neat Liquid	25 °C	Air	Untreated Borosilicate	< 24 hours	Acid-catalyzed ring-opening 1
Neat Liquid	4 °C	Air	Base-washed Glass	2-3 days	Auto-oxidation / Thermal 2
Neat Liquid	-20 °C	Argon	Base-washed Glass	3-4 weeks	Slow thermal rearrangement 1
Acetate Protected	25 °C	Air	Standard Glass	> 6 months	None (Highly stable) 3

Section 3: Self-Validating Experimental Protocols

Protocol 1: Schlenk-Line Isolation and Cryogenic Storage

Because cyclopropanols are highly reactive and prone to oxidation, careful laboratory handling under an inert atmosphere is required 1.

• Step 1: Glassware Passivation. Rinse all storage ampoules and distillation receiving flasks with a 5% v/v solution of triethylamine in hexanes, followed by oven-drying at 150 °C for 4 hours.

  • Mechanistic Rationale: This neutralizes acidic silanol sites on the borosilicate glass, eliminating the primary catalyst for SE​2 ring cleavage.

• Step 2: Distillation. Purify 2-phenylcyclopropanol via short-path distillation under strictly reduced pressure (maintaining bath temperatures <60 °C).

  • Mechanistic Rationale: High thermal stress induces homolytic C-C bond cleavage. Lowering the pressure ensures volatilization without crossing the thermal activation barrier for degradation.

• Step 3: Inert Transfer. Transfer the distillate immediately to the passivated ampoule using a gas-tight syringe purged with Argon.

• Step 4: Storage. Seal the ampoule and store at -20 °C in an explosion-proof freezer.

• Self-Validation Checkpoint: Run a quick 1 H-NMR aliquot in CDCl3​ (pre-filtered through basic alumina) immediately after isolation. The strict absence of a singlet at ~2.1 ppm (the methyl group of 1-phenylpropan-2-one) confirms a successful, degradation-free isolation.

Fig 2. Optimized isolation and cryogenic storage workflow.

Protocol 2: In Situ Generation & Utilization (Avoiding Isolation)

Due to its limited stability, 2-phenylcyclopropanol is preferentially generated in situ and immediately functionalized (e.g., into cyclopropylamines via electrophilic zinc homoenolates) 4.

• Step 1: Ester Exchange (Kulinkovich Reaction). React ethyl acetate with 2-phenylethylmagnesium bromide in the presence of Ti(O−iPr)4​ .

  • Mechanistic Rationale: The titanium catalyst forms a titanacyclopropane intermediate. This suppresses classical Grignard addition (which would yield tertiary alcohols) and redirects the pathway toward cyclopropanol formation. The resulting titanium alkoxide is highly stable in solution.

• Step 2: Transmetalation. Introduce Et2​Zn to convert the intermediate into a zinc homoenolate for downstream amine coupling 4.

• Self-Validation Checkpoint: Before adding the amine nucleophile, pull a 0.1 mL aliquot and quench with D2​O . Analyze via GC-MS. The presence of a deuterated alpha-carbon confirms the successful formation and stability of the active homoenolate species prior to your coupling step.

References

• Source: grokipedia.
• Source: acs.
• Source: orgsyn.
• Source: thieme-connect.

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• 1. Cyclopropanol — Grokipedia [grokipedia.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. orgsyn.org [orgsyn.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Kulinkovich Synthesis of 2-Phenylcyclopropanol

Welcome to the technical support guide for the Kulinkovich synthesis of 2-phenylcyclopropanol. This resource is designed for researchers and process chemists to navigate the nuances of this powerful C-C bond-forming reaction. Here, we move beyond simple protocols to address the common, and often frustrating, issues that can arise during the experiment. Our goal is to provide you with the causal understanding needed to troubleshoot effectively and optimize your reaction for high yield and purity.

Core Concept: The Kulinkovich Reaction Mechanism

Before troubleshooting, it is critical to understand the catalytic cycle. The Kulinkovich reaction transforms an ester, in this case, a benzoate ester, into a cyclopropanol using a Grignard reagent (e.g., Ethylmagnesium Bromide, EtMgBr) and a titanium(IV) alkoxide catalyst, typically titanium(IV) isopropoxide (Ti(Oi-Pr)₄).[1][2]

The key steps are:

• Activation: Two equivalents of the Grignard reagent react with Ti(Oi-Pr)₄ to form a transient dialkyltitanium(IV) species.

• Intermediate Formation: This species undergoes reductive elimination (β-hydride elimination followed by reductive C-H elimination) to form the crucial titanacyclopropane intermediate and an alkane (ethane if using EtMgBr).[2][3] This is the active catalytic species.

• Ester Insertion: The titanacyclopropane, acting as a 1,2-dicarbanion equivalent, coordinates to the ester's carbonyl group and inserts, forming an oxatitanacyclopentane intermediate.[2]

• Ring Closure: This intermediate rearranges, leading to the formation of the cyclopropane ring and a titanium(IV) species, which re-enters the catalytic cycle.[1][2]

This process is highly sensitive to stoichiometry, reagent quality, and reaction conditions.

Diagram: Catalytic Cycle of the Kulinkovich Reaction

Caption: Figure 1. Simplified Catalytic Cycle

Standard Experimental Protocol: Synthesis of 2-Phenylcyclopropanol

This protocol serves as a baseline. Troubleshooting advice will refer back to these steps.

Reagent/Parameter	Amount (per 10 mmol Ester)	Molar Eq.	Notes
Methyl Benzoate	1.36 g (1.23 mL)	1.0	Substrate
Titanium(IV) Isopropoxide	0.35 mL (0.34 g)	0.12	Catalyst
Ethylmagnesium Bromide	22.0 mL (1.0 M in THF)	2.2	Reagent
Anhydrous THF	40 mL	-	Solvent
Reaction Temperature	Room Temperature	-	Controlled
Reaction Time	1-2 hours	-	Monitor by TLC

Procedure:

• Setup: Under an inert atmosphere (Argon or Nitrogen), add methyl benzoate and titanium(IV) isopropoxide to a flask containing anhydrous THF. Cool the mixture in an ice bath (0 °C).

• Grignard Addition: Add the ethylmagnesium bromide solution dropwise to the stirred mixture over 30-60 minutes. A color change to dark brown or black is typically observed.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the disappearance of the starting ester by TLC.

• Quenching: Once the reaction is complete, carefully quench by slowly adding saturated aqueous NaHCO₃ solution at 0 °C.

• Workup: Dilute with diethyl ether or ethyl acetate, filter the resulting solids (titanium salts) through a pad of Celite®, and wash the filter cake thoroughly with the extraction solvent.

• Purification: Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify the crude product by column chromatography.

Troubleshooting FAQ

Q1: My reaction is sluggish or fails to initiate (no color change, no ester consumption). What's wrong?

This is the most common failure mode and almost always points to reagent or atmospheric integrity.

• Probable Cause 1: Inactive Grignard Reagent.

  • Explanation: Ethylmagnesium bromide is highly sensitive to moisture and air. Commercially available solutions can degrade over time, especially if not stored properly. The reaction requires at least two active equivalents to generate the titanacyclopropane intermediate.[1][2]

  • Solution:

    • Titrate your Grignard: Before use, always titrate your Grignard reagent (e.g., using I₂ and a standard Na₂S₂O₃ solution) to determine its exact molarity.

    • Use Fresh Reagent: If possible, use a recently purchased bottle or prepare it fresh from magnesium turnings and ethyl bromide.

• Probable Cause 2: "Old" or Wet Titanium(IV) Isopropoxide.

  • Explanation: Ti(Oi-Pr)₄ is extremely hygroscopic. Water reacts with it to form titanium oxides and isopropanol, which are catalytically inactive. An older bottle that has been opened multiple times is a likely culprit.[4]

  • Solution: Use a new bottle or a bottle that has been handled exclusively under inert atmosphere (e.g., in a glovebox or with proper Schlenk techniques). If you suspect your catalyst is compromised, consider distillation under reduced pressure.

• Probable Cause 3: Wet Solvent or Glassware.

  • Explanation: Any moisture in the system will preferentially react with and destroy the Grignard reagent and the catalyst.

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried (>120 °C) and cooled under an inert atmosphere. Use a freshly opened bottle of anhydrous solvent or solvent passed through a purification system (e.g., a Grubbs still).

Diagram: Troubleshooting Reaction Initiation Failure

Caption: Figure 2. Decision Tree for Initiation Failure

Q2: My yield is low, and I've isolated a tertiary alcohol (1,1-diethyl-1-phenylmethanol) as a major byproduct. Why?

• Probable Cause: Direct Grignard Attack on the Ester.

  • Explanation: This side reaction occurs when the concentration of "free" ethylmagnesium bromide is high relative to the rate of titanacyclopropane formation. The Grignard reagent acts as a simple nucleophile, adding twice to the methyl benzoate to form the tertiary alcohol. This competes directly with the desired Kulinkovich pathway.[5]

  • Solution 1: Invert the Order of Addition. Instead of adding the Grignard to the ester/catalyst mixture, try adding the ester slowly to a pre-formed mixture of the Ti(Oi-Pr)₄ and EtMgBr.[5] Allow the catalyst and Grignard to stir together at 0 °C for 10-15 minutes to favor the formation of the titanacyclopropane before introducing the ester substrate. This minimizes the concentration of free Grignard available for direct attack.

  • Solution 2: Slow Down the Addition. Whether using the standard or inverted addition, adding the limiting reagent dropwise over a longer period (60-90 minutes) at a low temperature (0 °C or even -20 °C) can significantly suppress the direct addition pathway by keeping the instantaneous concentration of the nucleophile low.

Q3: The reaction works, but my yield is consistently moderate (~40-60%). How can I optimize it?

• Probable Cause 1: Suboptimal Stoichiometry.

  • Explanation: While catalytic Ti(Oi-Pr)₄ is possible, the reaction often benefits from higher catalyst loading.[1] Furthermore, ensuring a sufficient excess of the Grignard reagent is crucial to drive the formation of the active titanium species.

  • Solution:

    • Increase the Ti(Oi-Pr)₄ loading from 10-12 mol% to 20-30 mol%.

    • Increase the Grignard reagent from 2.2 equivalents to 2.5 or even 3.0 equivalents. This can help overcome any minor reagent degradation and push the equilibrium towards the active catalyst.[5]

• Probable Cause 2: Competing Side Reactions of the Titanacyclopropane.

  • Explanation: The titanacyclopropane intermediate can react with unreacted Ti(Oi-Pr)₄ in a non-productive side reaction to form Ti(III) species, which reduces the concentration of the active catalyst.[1]

  • Solution: The strategies mentioned above (inverted addition, optimal stoichiometry) help mitigate this. Pre-forming the active species ensures that the titanacyclopropane reacts preferentially with the ester as it is added.

Q4: My workup is difficult, resulting in emulsions and product loss.

• Probable Cause: Formation of Colloidal Titanium Oxides.

  • Explanation: Quenching the reaction with water or acid generates fine, gelatinous titanium dioxide (TiO₂) and magnesium salts, which can trap the product and form intractable emulsions.

  • Solution: Use a Buffered Quench and Filter Aid.

    • Quench: Use a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or ammonium chloride (NH₄Cl) instead of pure water. This helps buffer the pH and control the precipitation.

    • Filter Aid: After quenching, allow the mixture to stir vigorously for 15-30 minutes. Then, filter the entire mixture through a thick pad of Celite® or diatomaceous earth in a Büchner or fritted funnel.

    • Wash Thoroughly: Wash the filter cake extensively with your extraction solvent (e.g., 3-5 times the initial reaction volume) to recover all the trapped product. Break up the filter cake with a spatula between washes if necessary.

References

• Kulinkovich, O. G. The Kulinkovich Reaction. Organic Chemistry Portal. [Link]

• Wikipedia. Kulinkovich reaction. Wikipedia, The Free Encyclopedia. [Link]

• Grokipedia. Kulinkovich reaction. Grokipedia. [Link]

• Ataman Kimya. TITANIUM ISOPROPOXIDE. Ataman Kimya. [Link]

• ResearchGate. Mechanism of the Kulinkovich Cyclopropanol Synthesis: Transfer-Epititanation of the Alkene in Generating the Key Titanacyclopropane Intermediate. ResearchGate. [Link]

• Wu, Y.-D., Yu, Z.-X. A Theoretical Study on the Mechanism and Diastereoselectivity of the Kulinkovich Hydroxycyclopropanation Reaction. Journal of the American Chemical Society, 2001, 123 (24), 5777–5786. [Link]

• ACS GCI Pharmaceutical Roundtable. Kulinkovich Cyclopropanation. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Lee, J., Kim, H., Cha, J. K. A New Variant of the Kulinkovich Hydroxycyclopropanation. Reductive Coupling of Carboxylic Esters with Terminal Olefins. Journal of the American Chemical Society, 1995, 117 (39), 9919–9920. [Link]

• Reddit. Kulinkovich order of addition. r/OrganicChemistry. [Link]

• Sapsford, J. A. et al. Titanium isopropoxide-mediated cis-selective synthesis of 3,4-substituted butyrolactones from CO2. Chemical Communications, 2022, 58, 2749-2752. [Link]

• Bertus, P., Szymoniak, J. A new chemo- and stereoselective synthesis of primary cyclopropylamines from nitriles. Chemical Communications, 2001, 1792-1793. [Link]

• Reddit. I'm having trouble getting a decent yield on the Kulinkovich reaction... r/chemistry. [Link]

Sources

• 1. Kulinkovich Reaction [organic-chemistry.org]
• 2. Kulinkovich reaction - Wikipedia [en.wikipedia.org]
• 3. Kulinkovich reaction — Grokipedia [grokipedia.com]
• 4. reddit.com [reddit.com]
• 5. reddit.com [reddit.com]

Technical Support Center: Overcoming Catalyst Deactivation in 2-Phenylcyclopropanol Cross-Coupling

Welcome to the Technical Support Center for cyclopropanol-mediated cross-coupling. 2-Phenylcyclopropanol is a highly versatile, spring-loaded nucleophile that acts as a homoenolate equivalent in transition-metal catalysis. However, researchers frequently encounter severe catalyst deactivation during these workflows.

This guide provides field-proven insights into the mechanistic pitfalls of these reactions—specifically β -hydride elimination and off-cycle poisoning—and offers validated standard operating procedures (SOPs) to ensure robust carbon-carbon bond formation.

Mechanistic Insights: The Root of Catalyst Deactivation

In classical palladium-catalyzed cross-coupling, 2-phenylcyclopropanol undergoes ring-opening via β -carbon elimination to form a transient Pd(II) homoenolate intermediate. Because this intermediate possesses β -hydrogens, it is highly susceptible to β -hydride elimination . When reductive elimination is sluggish, the catalyst prematurely ejects an α,β -unsaturated ketone (enone) and an inactive Pd-H species, which rapidly decomposes into catalytically dead palladium black[1].

Catalytic cycle of Pd-catalyzed 2-phenylcyclopropanol coupling highlighting β-hydride elimination.

Troubleshooting Guide: Symptom, Cause, and Solution

Use the following quantitative diagnostic table to identify and resolve specific deactivation pathways in your reaction matrix.

Symptom / Issue	Mechanistic Cause	Quantitative Impact	Recommended Solution
Formation of α,β -unsaturated ketones	β -hydride elimination outcompetes the desired reductive elimination.	Yield drops from >85% (with XPhos) to <20% (with PPh 3​ ).	Switch to bulky, electron-rich ligands (e.g., XPhos) to sterically accelerate reductive elimination[1].
Rapid precipitation of Pd-black	High concentrations of free cyclopropanol lead to off-cycle coordination and catalyst poisoning.	Reaction stalls prematurely at 30-40% conversion.	Use TMS-protected 2-phenylcyclopropanol with in situ deprotection (e.g., KOAc) to gate nucleophile release[2].
No reaction with electron-poor electrophiles	Sluggish oxidative addition leaves the catalyst vulnerable to degradation.	<10% yield of the desired cross-coupled product.	Transition to a photoredox dual-catalysis workflow to bypass classical two-electron oxidative addition[5].

Standard Operating Procedures (SOPs)

To ensure scientific integrity, these protocols are designed as self-validating systems. Do not skip the validation checks, as they confirm the mechanistic pathway is operating as intended.

SOP A: Palladium-Catalyzed Cross-Coupling with In Situ Deprotection

This protocol suppresses β -hydride elimination by utilizing steric bulk and limits catalyst poisoning by gating the release of the cyclopropanol.

• Pre-catalyst Assembly: In a nitrogen-filled glovebox, combine Pd(OAc) 2​ (5 mol%) and XPhos (10 mol%) in anhydrous toluene (0.2 M). Stir for 15 minutes.

  • Causality Insight: XPhos is critical. Its extreme steric bulk forces the aryl and homoenolate ligands into close proximity on the Pd center, artificially lowering the activation energy for reductive elimination so that it outpaces β -hydride elimination[1].

• Substrate Addition: Add the aryl halide (1.0 equiv) and 1-(trimethylsiloxy)-2-phenylcyclopropane (1.2 equiv).

• Controlled Deprotection: Add anhydrous potassium acetate (KOAc, 2.0 equiv).

  • Causality Insight: KOAc acts as a mild base that slowly cleaves the TMS group. This maintains a low steady-state concentration of free 2-phenylcyclopropanol, preventing the formation of inactive Pd-cyclopropoxide resting states[2].

• Execution: Seal the vessel, remove from the glovebox, and heat at 80 °C for 12 hours.

• Self-Validation Check: Analyze an aliquot via 1 H NMR before workup. The complete absence of vinylic protons (typically 6.0–7.5 ppm) confirms that β -hydride elimination has been successfully suppressed.

SOP B: Decatungstate-Facilitated Photoredox Ring-Opening

When traditional cross-coupling fails due to unreactive electrophiles, shifting to a radical pathway entirely circumvents the formation of the vulnerable metal homoenolate.

• Reagent Assembly: In a borosilicate glass vial, dissolve 2-phenylcyclopropanol (1.0 equiv) and the electrophilic alkene (1.5 equiv) in acetonitrile (0.1 M).

• Photocatalyst Addition: Add tetrabutylammonium decatungstate (TBADT, 2 mol%).

  • Causality Insight: Upon UV irradiation, TBADT facilitates a single-electron transfer (SET) that oxidizes the cyclopropanol, triggering homolytic ring cleavage to form a β -ketoalkyl radical. Because no organometallic intermediate is formed, β -hydride elimination is mechanistically impossible [3].

• Irradiation: Degas the mixture via freeze-pump-thaw (3 cycles) to prevent radical quenching by oxygen. Irradiate with 365 nm UV LEDs for 16 hours at room temperature.

• Self-Validation Check: Monitor via GC-MS. The presence of the distantly functionalized ketone mass ion without any trace of homocoupled cyclopropanol dimers validates the efficiency of the radical trapping.

Photoredox-facilitated ring-opening bypassing classical organometallic deactivation pathways.

Frequently Asked Questions (FAQs)

Q: Does the stereochemistry of my starting 2-phenylcyclopropanol dictate the stereochemistry of the final product? A: No. Whether you utilize cis- or trans-2-phenylcyclopropanol, the ring-opening step (cleavage of the C1-C2 bond) destroys the stereocenter at the cyclopropane ring, generating a planar or rapidly equilibrating intermediate. The final stereochemical outcome is dictated entirely by the chiral environment of the catalyst during the bond-forming step, not the substrate's initial geometry[4].

Q: Why does my reaction work flawlessly with aryl iodides but fail completely with aryl chlorides? A: Aryl chlorides undergo oxidative addition at a significantly slower rate than iodides. During this kinetic lag, the free 2-phenylcyclopropanol coordinates to the Pd(0) center, forming inactive off-cycle complexes before the catalytic cycle can even begin. To overcome this, use highly active pre-catalysts (like Buchwald generation precatalysts) and strictly adhere to the in situ deprotection method (SOP A) to throttle the release of the cyclopropanol[1].

Q: Can I scale up the photoredox reaction (SOP B) in a standard batch flask? A: Scaling up photoredox reactions in batch is notoriously difficult due to the Beer-Lambert law; light penetration drops exponentially as the path length increases, leaving the center of the flask unreacted. For scales >1 gram, you must transition to a continuous-flow photoreactor to ensure uniform irradiation and maintain radical flux[3].

References

• Orellana, A. et al. "Palladium-Catalyzed Cross-Coupling of Benzyl Chlorides with Cyclopropanol-Derived Ketone Homoenolates." Organic Letters, 2014. URL:[Link]

• Orellana, A. et al. "Palladium-Catalyzed Cross-Coupling of Cyclopropanols with Aryl Halides Under Mild Conditions." Organic Letters, 2010. URL:[Link]

• Ošeka, M. et al. "Ring-Opening Cross-Coupling of Cyclopropanols with Electrophilic Alkenes via Photoinduced Charge Transfer Facilitated by Decatungstate Catalyst." ChemRxiv, 2023. URL: [Link]

• Corey, E. J. et al. "Catalytic Diastereoselective Synthesis of cis-1,2-Disubstituted Cyclopropanols from Esters Using a Vicinal Dicarbanion Equivalent." Journal of the American Chemical Society, 1994. URL:[Link]

• Kim, J. et al. "Employment of a C(sp3)-based nucleophile for photoinduced palladium-catalysed cross-coupling." Chemical Science, 2025. URL:[Link]

Reference Data & Comparative Studies

2-phenylcyclopropanol vs cyclopropylbenzene in cross-coupling

As a Senior Application Scientist, I approach the functionalization of strained carbocycles not just as a synthetic exercise, but as a strategic decision in molecular design. When evaluating 2-phenylcyclopropanol versus cyclopropylbenzene for cross-coupling applications, we are fundamentally comparing two distinct mechanistic paradigms: alkoxide-driven homoenolate chemistry versus stable carbocycle functionalization.

This guide objectively analyzes the performance, mechanistic causality, and experimental execution of both substrates to help drug development professionals and synthetic chemists select the optimal pathway for their target molecules.

The cyclopropane ring inherently possesses approximately 28 kcal/mol of ring strain[1]. However, strain alone does not dictate reactivity; the electronic environment is the true driver.

2-Phenylcyclopropanol (The Homoenolate Paradigm) The presence of the hydroxyl group on 2-phenylcyclopropanol acts as a chemical linchpin. Under basic conditions, deprotonation yields a highly polarized alkoxide. The thermodynamic drive to relieve the 28 kcal/mol ring strain forces a β-carbon elimination, cleaving the C1–C3 bond to generate a metal homoenolate intermediate[1][2]. This intermediate acts as a versatile three-carbon nucleophile, readily undergoing transmetalation and reductive elimination with aryl or alkyl halides via Palladium or Copper catalysis to form β-functionalized ketones[1][2].

Cyclopropylbenzene (The Stable Carbocycle) Lacking the hydroxyl trigger, cyclopropylbenzene is kinetically robust. The C–C bonds are not easily polarized, meaning traditional base-promoted ring opening is impossible. To functionalize cyclopropylbenzene, chemists must rely on two extreme pathways:

• Radical C–C Cleavage: Utilizing visible light and iron catalysts to generate highly reactive chlorine radicals that abstract an electron/hydrogen, forcing the ring to open into a carbocation/radical intermediate for nucleophilic capture[3].

• C–H Activation (Ring Retention): Utilizing Iridium catalysis to selectively borylate the cyclopropyl C–H bonds, converting the substrate into a boryl cyclopropane that can subsequently undergo Suzuki-Miyaura cross-coupling while keeping the strained ring intact[4].

Mechanistic divergence of cyclopropyl substrates in cross-coupling reactions.

Quantitative Performance Comparison

When designing a synthetic route, understanding the operational parameters and expected outcomes of each substrate is critical. The table below summarizes the empirical data associated with their respective cross-coupling profiles.

Parameter	2-Phenylcyclopropanol	Cyclopropylbenzene
Primary Activation Mode	Base-promoted C–C cleavage (Homoenolate)[1]	C–H activation or Radical C–C cleavage[3][4]
Typical Catalysts	Pd(0), Cu(I), Ni(II)[1]	Ir(I) (for C–H), Fe/Photocatalyst (for radical)[3][4]
Reaction Driving Force	Alkoxide formation + Ring strain relief[2]	Highly reactive radical intermediates or directing groups[3]
Major Product Class	β-Aryl / β-Alkyl ketones[1]	Substituted cyclopropanes or linear alkyl arenes[3][4]
Stereochemical Retention	High (at the migrating carbon)[1]	Variable (depends heavily on mechanism)[4]
Typical Yields	70% – 95%	50% – 80%

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. I have integrated observable checkpoints into the methodologies so that researchers can verify the success of intermediate steps before proceeding.

Protocol A: Pd-Catalyzed Homoenolate Cross-Coupling of 2-Phenylcyclopropanol

Objective: Synthesis of β-aryl ketones via C–C bond cleavage.

• Catalyst Pre-activation: In an oven-dried Schlenk tube under Argon, combine 5 mol% Pd(OAc)₂ and 10 mol% SPhos ligand in anhydrous toluene (0.2 M). Stir at room temperature for 10 minutes.

  • Causality & Validation: The reduction of Pd(II) to the active Pd(0) species is critical. A visual color shift from pale yellow to a deep, homogeneous orange/red confirms the formation of the active catalytic species.

• Substrate Addition: Add 1.5 equivalents of Cs₂CO₃ (base), 1.0 equivalent of the target aryl bromide, and 1.2 equivalents of 2-phenylcyclopropanol.

• Thermal Activation: Seal the tube and heat to 80 °C for 12 hours.

  • Causality & Validation: Thermal energy is required to overcome the activation barrier of the β-carbon elimination step. Monitor the reaction via TLC (UV 254 nm). The disappearance of the aryl bromide spot and the appearance of a lower-Rf spot (the highly polar β-ketone) validates the cross-coupling event.

• Workup: Cool to room temperature, filter through a pad of Celite to remove the palladium black and inorganic salts, and concentrate in vacuo. Purify via flash chromatography.

Protocol B: Photochemical Radical Cross-Coupling of Cyclopropylbenzene

Objective: Synthesis of ring-opened alkyl arenes via chlorine radical-mediated C–C cleavage.

• Reaction Assembly: In a 10 mL Schlenk tube, combine cyclopropylbenzene (0.30 mmol), a nucleophilic arene or acetate (0.90 mmol), FeCl₃·6H₂O (20 mol%), and 0.75 mL of 1,2-dichloroethane (DCE)[3].

• Degassing (Critical Step): Perform three freeze-pump-thaw cycles.

  • Causality & Validation: Radical pathways are highly sensitive to oxygen quenching. The complete cessation of bubbling upon thawing during the final cycle validates that the system is sufficiently anaerobic.

• Photochemical Irradiation: Irradiate the mixture with Blue LEDs (460 nm) at room temperature for 24 hours.

  • Causality & Validation: Light irradiation is essential to generate the chlorine radicals from the DCE solvent/iron complex[3]. The reaction mixture must remain homogeneous; any sudden precipitation indicates catalyst degradation.

• Analysis & Workup: Quench with water and extract with ethyl acetate.

  • Validation Checkpoint: Analyze the crude mixture via ¹H NMR. The complete disappearance of the highly shielded cyclopropyl protons (typically between 0.5–1.0 ppm) and the emergence of aliphatic chain multiplets confirms successful ring opening[3].

Conclusion & Strategic Application

The choice between these two substrates dictates the architectural outcome of the drug molecule. 2-Phenylcyclopropanol is the superior choice when the synthetic goal is the installation of a carbonyl-containing aliphatic chain (β-ketones), leveraging the reliable and high-yielding homoenolate pathway[1][2]. Conversely, cyclopropylbenzene is reserved for late-stage functionalization where the cyclopropyl ring must either be retained for metabolic stability (via C–H borylation)[4] or forcefully opened via radical chemistry to access complex, functionalized alkyl chains[3].

References

• Cyclopropanol - Grokipedia. Grokipedia.
• The Chemistry of Cyclopropanols.
• Visible light-triggered selective C(sp2)-H/C(sp3)
• Cyclopropane-to-organoboron conversion via C–H and C–C bond activ

Sources

• 1. Cyclopropanol — Grokipedia [grokipedia.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Visible light-triggered selective C(sp2)-H/C(sp3)-H coupling of benzenes with aliphatic hydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cyclopropane-to-organoboron conversion via C–H and C–C bond activation - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D5CS00759C [pubs.rsc.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Phenylcyclopropanol

As a Senior Application Scientist, I recognize that handling strained cyclic systems like 2-phenylcyclopropanol requires more than a cursory glance at a Safety Data Sheet (SDS). For drug development professionals—particularly those utilizing this compound as a critical intermediate for synthesizing cyclopropylamine-based LSD1 inhibitors (e.g., GSK2879552)[1]—operational safety must be integrated directly into the chemical workflow.

The following guide synthesizes toxicological data, physicochemical realities, and field-proven laboratory practices to provide a comprehensive, self-validating framework for handling 2-phenylcyclopropanol safely.

Hazard Profile & Toxicological Rationale

To design an effective safety protocol, we must first understand the causality behind the chemical's behavior. 2-Phenylcyclopropanol is characterized by significant ring strain (approximately 28 kcal/mol)[2]. This thermodynamic instability dictates not only its synthetic utility in ring-opening reactions but also its handling requirements.

Hazard Category	Physicochemical Driver	Operational Consequence
Acute Irritation	High lipophilicity of the phenyl ring combined with the reactive hydroxyl group.	Causes severe skin irritation, redness, and serious eye damage/corneal effects upon contact[3].
Respiratory Toxicity	Moderate volatility at ambient temperatures.	Inhalation of vapors leads to respiratory tract irritation, coughing, and throat discomfort[3][4].
Chemical Instability	~28 kcal/mol ring strain.	Highly susceptible to acid-catalyzed ring-opening (rearranging to phenylacetone)[2][3]. Requires strict pH control during handling.
Flammability	Low flash point of the parent cyclopropanol class (~22°C)[3].	Vapors can form explosive mixtures with air. Must be kept away from static discharge and heat sources[3].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient when handling highly reactive, strained intermediates. The equipment must be tailored to both the compound and the solvent systems (typically THF or diethyl ether) used during its synthesis via the Kulinkovich reaction[2][5].

PPE Component	Specification	Scientific Rationale & Causality
Hand Protection	Butyl Rubber (0.3 mm) or Laminate (Silver Shield) gloves.	Nitrile gloves offer less than 10 minutes of breakthrough resistance against the ethereal solvents required to solvate 2-phenylcyclopropanol. Butyl rubber provides the necessary chemical barrier.
Eye Protection	ANSI Z87.1 tight-fitting chemical splash goggles.	Standard safety glasses lack orbital seals. Given the compound's capacity to cause severe corneal damage[3], complete splash protection is non-negotiable.
Body Protection	Flame-Resistant (FR) Lab Coat (e.g., Nomex).	Because 2-phenylcyclopropanol is a flammable liquid often handled alongside pyrophoric reagents (like Grignard reagents during its synthesis)[5], FR garments prevent catastrophic secondary ignition.
Respiratory	Fume hood (Face velocity: 80–100 fpm).	Mitigates the accumulation of irritating vapors that cause shortness of breath[3][4]. If handled outside a hood, a NIOSH-approved Organic Vapor (OV) respirator is mandatory.

Hazard Mitigation & Workflow Logic

The relationship between the chemical's inherent properties and our required safety mitigations is visualized below.

Logical relationship between 2-phenylcyclopropanol hazards and required operational mitigations.

Operational Protocol: Handling & Isolation

Because 2-phenylcyclopropanol is rarely purchased neat and is most often synthesized in-house via titanium-mediated cyclopropanation[2][5], researchers are exposed to it during the highly hazardous isolation phase. This protocol is designed as a self-validating system to ensure safety and chemical integrity.

Step 1: Pre-Operation Setup

• Action: Conduct all work inside a certified fume hood. Purge the reaction vessel with Argon.

• Causality: Argon displacement prevents the ignition of flammable vapors[3] and protects the sensitive titanium intermediates from premature hydrolysis[5].

• Validation Checkpoint: Observe steady bubbling in the mineral oil bubbler to confirm a positive inert atmosphere before proceeding.

Step 2: Reaction Quenching

• Action: Cool the crude Kulinkovich reaction mixture to 0°C. Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Do not use HCl or H₂SO₄.

• Causality: The cyclopropanol ring is highly susceptible to acid-catalyzed ring-opening[2][3]. A mildly basic quench hydrolyzes the titanium/magnesium alkoxides while preserving the strained 3-membered ring.

• Validation Checkpoint: The quench is complete and safe to open to the atmosphere only when visible gas evolution (ethane from excess Grignard) completely ceases.

Step 3: Extraction and Washing

• Action: Extract the aqueous layer with diethyl ether (3x). Wash the combined organic layers with brine.

• Causality: 2-Phenylcyclopropanol is highly lipophilic and will partition into the ethereal layer.

• Validation Checkpoint: Test the pH of the residual aqueous waste with indicator paper. It must read between pH 7.5–8.5. If acidic, the product has likely degraded, and the waste must be segregated accordingly.

Step 4: Concentration and Storage

• Action: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (bath temperature < 30°C). Store the resulting liquid under Argon at -20°C.

• Causality: Elevated temperatures combined with the compound's volatility increase inhalation risks and thermal degradation[3].

Spill Response & Disposal Plan

In the event of a localized spill of 2-phenylcyclopropanol (or its solvated mixture), immediate and structured action is required to prevent respiratory exposure and fire.

• Immediate Containment: Evacuate personnel from the immediate vicinity. Extinguish all nearby ignition sources, as the vapors can travel to a source of ignition and flash back[3].

• Absorption: Cover the spill with an inert, non-combustible absorbent material such as vermiculite, dry sand, or diatomaceous earth. Never use sawdust or paper towels, as the high surface area combined with a flammable liquid creates a severe fire hazard.

• Collection: Using non-sparking tools (e.g., Teflon or brass scoops), transfer the saturated absorbent into a chemically compatible, sealable polyethylene hazardous waste container.

• Disposal: Label the container as "Flammable Organic Waste - Contains Strained Cyclic Alcohols." Dispose of via a licensed hazardous waste contractor. Do not discharge into laboratory sinks or waterways, as its environmental persistence is not well-characterized[3].

References

• 66823-04-9 - ChemBK ChemBK[Link]

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• Electrophilic Zinc Homoenolates: Synthesis of Cyclopropylamines from Cyclopropanols and Amines Journal of the American Chemical Society[Link]

• A Theoretical Study on the Mechanism and Diastereoselectivity of the Kulinkovich Hydroxycyclopropanation Reaction Journal of the American Chemical Society[Link]

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